2-Chloro-6-fluoro-3-nitrophenol

• Molecular Formula: C6H3ClFNO3
• Molecular Weight: 191.54 g/mol
• IUPAC Name: 2-chloro-6-fluoro-3-nitrophenol
• InChI: InChI=1S/C6H3ClFNO3/c7-5-4(9(11)12)2-1-3(8)6(5)10/h1-2,10H
• InChI Key: UBNJANXXXWDNMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1[N+](=O)[O-])Cl)O)F

Description

2-Chloro-6-fluoro-3-nitrophenol (molecular formula: C₆H₃ClFNO₃) is a halogenated nitrophenol derivative characterized by three substituents on the benzene ring: a chlorine atom at position 2, a fluorine atom at position 6, and a nitro group (-NO₂) at position 3. This arrangement creates distinct electronic and steric effects that influence its physicochemical properties, such as acidity, solubility, and reactivity. The compound’s structure is defined by the SMILES notation OC1=C(C(=CC=C1F)Cl)[N+](=O)[O-] and the InChIKey SSDMDQYIJOCRJK-UHFFFAOYSA-N .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-6-fluoro-3-nitrophenol typically involves multiple steps, starting from readily available precursors. One common method involves the nitration of 2-chloro-6-fluorophenol, followed by careful control of reaction conditions to ensure selective substitution at the desired positions . The nitration reaction is usually carried out using a mixture of concentrated nitric acid and sulfuric acid at low temperatures to avoid over-nitration.

Industrial Production Methods

Industrial production of 2-Chloro-6-fluoro-3-nitrophenol may involve similar synthetic routes but optimized for large-scale operations. This includes the use of continuous flow reactors and automated systems to control reaction parameters precisely. The choice of solvents, catalysts, and purification methods is also tailored to maximize yield and purity while minimizing environmental impact .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-6-fluoro-3-nitrophenol undergoes various chemical reactions, including:

Nucleophilic Aromatic Substitution: The presence of electron-withdrawing groups like nitro and chloro makes the compound susceptible to nucleophilic attack, leading to substitution reactions.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst or metal hydrides.

Oxidation: The phenolic group can be oxidized to quinones under specific conditions.

Common Reagents and Conditions

Nucleophilic Aromatic Substitution: Strong nucleophiles such as alkoxides or amines in polar aprotic solvents.

Reduction: Catalysts like palladium on carbon or metal hydrides like sodium borohydride.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Major Products

Substitution: Formation of substituted phenols or anilines.

Reduction: Formation of 2-chloro-6-fluoro-3-aminophenol.

Oxidation: Formation of quinones or other oxidized derivatives.

Scientific Research Applications

2-Chloro-6-fluoro-3-nitrophenol has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.

Medicinal Chemistry: Potential precursor for the development of pharmaceuticals with antimicrobial or anti-inflammatory properties.

Material Science: Investigated for its potential use in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-Chloro-6-fluoro-3-nitrophenol in various applications depends on its chemical reactivity. For instance, in medicinal chemistry, the compound may interact with biological targets through hydrogen bonding, hydrophobic interactions, or covalent modification of proteins or nucleic acids . The presence of electron-withdrawing groups can enhance its reactivity towards nucleophiles, making it a useful tool in biochemical assays and drug development.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Isomers and Substituent Effects

• 6-Chloro-3-fluoro-2-nitrophenol (CID 14773711) Molecular Formula: C₆H₃ClFNO₃ (identical to the target compound). Substituent Positions: Chlorine at position 6, fluorine at position 3, and nitro at position 2. Key Differences: The positional isomerism alters electronic effects.

Methyl-Substituted Analog: 2-Chloro-6-methyl-3-nitrophenol

• Molecular Formula: C₇H₆ClNO₃ .
• Substituent Positions : Chlorine at position 2, methyl (-CH₃) at position 6, nitro at position 3.
• Key Differences :
  • Electronic Effects : Methyl is electron-donating (+I effect), while fluorine is electron-withdrawing (-I effect). This difference increases the acidity of the target compound compared to the methyl analog.
  • Lipophilicity : The methyl group enhances hydrophobicity, likely making the methyl analog less water-soluble than the fluoro-substituted compound .

Nitro Positional Analog: 2-Chloro-6-nitrophenol

• Molecular Formula: C₆H₄ClNO₃ .
• Substituent Positions : Chlorine at position 2, nitro at position 6.
• Key Differences: Acidity: The nitro group at position 6 (ortho to hydroxyl) strongly withdraws electron density, stabilizing the phenoxide ion more effectively than the nitro group at position 3 in the target compound. This suggests higher acidity (lower pKa) for 2-chloro-6-nitrophenol . Molecular Weight: 173.55 g/mol (vs. 191.54 g/mol for the target compound), reflecting the absence of fluorine .

Physicochemical and Functional Comparisons

Molecular Weight and Substituent Contributions

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
2-Chloro-6-fluoro-3-nitrophenol	C₆H₃ClFNO₃	191.54	Cl (2), F (6), NO₂ (3)
6-Chloro-3-fluoro-2-nitrophenol	C₆H₃ClFNO₃	191.54	Cl (6), F (3), NO₂ (2)
2-Chloro-6-methyl-3-nitrophenol	C₇H₆ClNO₃	187.58	Cl (2), CH₃ (6), NO₂ (3)
2-Chloro-6-nitrophenol	C₆H₄ClNO₃	173.55	Cl (2), NO₂ (6)

Hydrogen Bonding and Crystal Packing

• The hydroxyl group in all compounds facilitates hydrogen bonding, but substituents like nitro and halogens modulate these interactions. For example, the fluorine atom in the target compound may engage in weak hydrogen bonds or dipole-dipole interactions, influencing solubility and melting behavior. In contrast, methyl groups in 2-chloro-6-methyl-3-nitrophenol disrupt such networks, reducing crystallinity .

Biological Activity

2-Chloro-6-fluoro-3-nitrophenol is a phenolic compound that has garnered attention for its potential biological activities. This article explores its biological effects, mechanisms of action, and relevant research findings.

2-Chloro-6-fluoro-3-nitrophenol is characterized by the presence of chlorine and fluorine substituents on the phenolic ring, alongside a nitro group. These functional groups contribute to its reactivity and biological interactions.

Property	Description
Molecular Formula	C₆H₄ClFNO₃
Molecular Weight	195.55 g/mol
Appearance	Pale yellow solid
Solubility	Soluble in organic solvents

The biological activity of 2-Chloro-6-fluoro-3-nitrophenol is primarily attributed to its ability to interact with various molecular targets within biological systems. The nitro group can undergo bioreduction, producing reactive intermediates that may interact with cellular components, leading to diverse biological effects. The halogen substituents influence the compound's lipophilicity, facilitating its interaction with lipid membranes and proteins.

Biological Activities

Research indicates that 2-Chloro-6-fluoro-3-nitrophenol exhibits several biological properties:

1. Antimicrobial Activity:

• The compound has been investigated for its potential antimicrobial properties. Studies have shown varying degrees of effectiveness against different bacterial strains. For instance, derivatives of similar nitrophenolic compounds have demonstrated significant activity against Mycobacterium tuberculosis, with minimum inhibitory concentration (MIC) values ranging from 4 to 64 µg/mL .

2. Anticancer Potential:

• There is a growing interest in the anticancer potential of nitrophenolic compounds. Some studies suggest that modifications in the structure can enhance cytotoxicity against cancer cell lines, indicating a potential pathway for drug development .

3. Toxicological Effects:

• Toxicological assessments have shown that certain nitrophenols can exhibit harmful effects on aquatic life. For example, exposure to related compounds has resulted in symptoms such as gill edema and vasodilation in fish, highlighting the environmental implications of these substances .

Case Studies and Research Findings

Several studies have contributed to understanding the biological activity of 2-Chloro-6-fluoro-3-nitrophenol:

Study 1: Antimicrobial Efficacy

• A study evaluated the antibacterial activity of related compounds against Klebsiella pneumoniae. The presence of a chloro atom significantly enhanced the antibacterial potency, with MIC values indicating improved efficacy compared to non-chloro derivatives .

Study 2: Anticancer Activity

• Research focused on derivatives of nitrophenols assessed their cytotoxic effects on various cancer cell lines. Compounds structurally similar to 2-Chloro-6-fluoro-3-nitrophenol showed promising results in inhibiting cell proliferation, suggesting avenues for further drug development.